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Compound of Interest

Compound Name:
2-(2-Phenyl-1H-indol-3-ylsulfanyl)-

ethylamine

CAS No.: 61021-64-5

Cat. No.: B1620898

Get Quote

Executive Summary
This guide provides a technical comparison between Indole-3-sulfides (thioethers) and Indole-

3-amines as pharmacophores in drug discovery. While both scaffolds modify the critical C3

position of the indole ring—a "privileged structure" in medicinal chemistry—they exhibit distinct

bioactivity profiles driven by their electronic and steric differences.

Key Takeaways:

Indole-3-Sulfides are dominant in tubulin polymerization inhibition (anticancer). The sulfur

atom acts as a lipophilic bioisostere that preserves the necessary bond angle (~100-109°) for

the colchicine binding site without introducing a hydrogen bond donor that could disrupt

hydrophobic interactions.

Indole-3-Amines are frequently utilized in kinase inhibition and CNS targets (e.g., serotonin

analogs) where hydrogen bond donation (-NH-) is critical for active site recognition.
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Stability: Sulfides offer superior acid stability compared to isosteric ethers (used in early HIV

NNRTIs) but are susceptible to metabolic

-oxidation. Amines are prone to

-oxidation and dealkylation.

Chemical & Structural Basis[1][2][3][4][5][6]
The choice between a sulfide (-S-) and amine (-NH-) linker at the C3 position fundamentally

alters the physicochemical properties of the molecule.
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Feature
Indole-3-Sulfide (-
S-)

Indole-3-Amine (-
NH-)

Impact on
Bioactivity

H-Bonding Weak Acceptor only Donor & Acceptor

-NH- favors targets

requiring H-bond

donation (e.g., kinase

hinge regions). -S-

favors hydrophobic

pockets.

Lipophilicity High (Increases LogP)
Moderate (Lower

LogP)

Sulfides improve

membrane

permeability but may

lower aqueous

solubility.

Bond Angle ~90-100° (C-S-C) ~107-110° (C-N-C)

The acute angle of

sulfur can induce a

"kinked" conformation

favorable for certain

receptor pockets (e.g.,

Tubulin).

Electronic Effect -donor (weaker than

N), can expand octet

Strong

-donor

Nitrogen activates the

indole ring more

strongly towards

oxidation.

Metabolic Liability -oxidation

(Sulfoxide/Sulfone)

-dealkylation,

-oxidation

Sulfoxides are often

inactive or possess

reduced potency;

-dealkylation can lead

to toxic metabolites.

Therapeutic Application: Anticancer (Tubulin
Inhibition)[5]
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Arylthioindoles (ATIs) are a potent class of tubulin polymerization inhibitors.[1] They bind to the

colchicine binding site of tubulin, preventing microtubule assembly and causing cell cycle arrest

in the G2/M phase.

Mechanism of Action
The sulfur bridge in ATIs positions the 3-aryl group (typically a 3,4,5-trimethoxyphenyl moiety)

into a specific hydrophobic pocket near Cys241 of

-tubulin.

Why Sulfides? The sulfur atom provides the correct bond angle and lipophilicity to mimic the

B-ring of colchicine.

Why not Amines? Replacing the -S- with -NH- at this specific position often results in a loss

of potency. The -NH- group creates a hydrogen bond donor that may clash with the

hydrophobic nature of the colchicine pocket or alter the molecular conformation unfavorably.

Comparative Data: Tubulin Polymerization ( )
Data synthesized from structure-activity relationship (SAR) studies of ATIs.

Compound
Class

C3-Linker R-Group (Aryl)

Tubulin
Assembly

(

M)

MCF-7 Cell
Growth

(nM)

Arylthioindole -S-
3,4,5-

trimethoxyphenyl
2.0 - 2.6 13 - 34

Arylthioindole -S- Phenyl > 40 (Inactive) > 1000

Aminoindole -NH-
3,4,5-

trimethoxyphenyl

> 10 (Reduced

Potency)
> 500

Colchicine (Ref) N/A N/A 3.2 13
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Interpretation: The sulfide linker with the trimethoxyphenyl group (mimicking Combretastatin A-

4) is equipotent to Colchicine. The amine analog loses significant potency, highlighting the

importance of the sulfur bridge for this specific target.

Visualization: SAR Decision Tree

Indole-3-Linker Design Select Linker (X)
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Lipophilicity

Req.

Amine (-NH-)

H-Bond Donor
Req.

Target: Tubulin
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Poor Fit
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Caption: SAR decision logic for selecting Sulfide vs. Amine linkers based on target binding site

requirements.

Therapeutic Application: HIV-1 Inhibition (NNRTIs)
In the development of Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs), indole-3-

sulfides were developed to solve a specific stability problem found in ether analogs.

The Problem: Indole-3-ethers (Indole-O-R) are highly potent but acid-labile. The electron-rich

indole nitrogen promotes the cleavage of the C3-O bond in acidic environments (like the

stomach).

The Solution: Bioisosteric replacement with Sulfur.

Result: Indole-3-sulfides retain the potency of the ethers but are stable to acid degradation.

While amines (-NH-) could also be stable, the sulfide better mimics the electronic distribution
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and bond angle of the ether, preserving the binding affinity to the NNRTI allosteric pocket.

Metabolic Stability & ADME
Understanding the metabolic fate is crucial for lead optimization.

Metabolic Pathways[7][8][9]
Indole-3-Sulfides:

Primary Route:

-oxidation by CYP450 / FMO enzymes.

Product: Sulfoxide (-SO-)

Sulfone (-SO

-).

Consequence: Sulfoxides are much more polar and often lose activity against hydrophobic

targets like tubulin. However, they can be "soft drugs" designed to be cleared easily.

Indole-3-Amines:

Primary Route:

-dealkylation or

-oxidation.

Consequence: Dealkylation can generate reactive aldehydes or toxic byproducts.

-oxides are often rapidly excreted.

Visualization: Metabolic Fate
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Caption: Comparative metabolic pathways showing oxidative liabilities for sulfides (S-oxidation)

and amines (N-dealkylation).

Experimental Protocols
A. Synthesis of 3-(Arylthio)-1H-indoles
Targeting the Tubulin Inhibitor Scaffold

Principle: Electrophilic substitution of the electron-rich indole C3 position using a disulfide or

sulfenyl chloride.

Protocol:

Reagents: Indole (1.0 equiv), Aryl Disulfide (e.g., bis(3,4,5-trimethoxyphenyl)disulfide) (0.5

equiv), AgSbF
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(Catalyst, 5 mol%) or simple Iodine (I

) catalysis.

Solvent: Dichloromethane (DCM) or Ethanol.

Procedure:

Dissolve indole and aryl disulfide in DCM.

Add catalyst at room temperature.

Stir for 3–12 hours (monitor by TLC).

Workup: Quench with aqueous Na

S

O

, extract with DCM, dry over MgSO

.

Purification: Silica gel chromatography (Hexane/EtOAc).[2][3]

Validation:

H NMR will show the disappearance of the Indole C3-H (typically ~6.5 ppm doublet) and
appearance of aromatic signals from the thio-aryl group.

B. Synthesis of 3-(Arylamino)-1H-indoles
Targeting Kinase/CNS Scaffolds

Principle: Direct C-N coupling is difficult. A common robust route is via the reduction of a 3-

nitroso or 3-azo intermediate, or Buchwald-Hartwig coupling on a 3-haloindole.

Protocol (Buchwald-Hartwig Approach):

Reagents: 3-Bromoindole (1.0 equiv), Aryl Amine (1.2 equiv), Pd
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(dba)

(catalyst), BINAP or XPhos (ligand), NaO^t^Bu (base).

Solvent: Toluene or Dioxane (anhydrous).

Procedure:

Combine 3-bromoindole, amine, and base in a sealed tube under Argon.

Add Pd catalyst and ligand.[4]

Heat to 80–100°C for 12–24 hours.

Workup: Filter through Celite, concentrate.

Purification: Silica gel chromatography.

Validation:

H NMR will show a broad singlet for the new -NH- linker (exchangeable with D

O).

C. Tubulin Polymerization Assay
Objective: Compare the

of the sulfide vs. amine analog.

Materials: Purified bovine brain tubulin (>99%), GTP, fluorescence reporter (DAPI or intrinsic

fluorescence).

Setup: Prepare tubulin solution (10

M) in PEM buffer (pH 6.9) with 1 mM GTP.

Dosing: Add test compounds (Sulfide vs. Amine) at varying concentrations (0.1 – 10

M) in DMSO (final DMSO <1%).
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Measurement:

Incubate at 37°C.

Monitor absorbance at 350 nm (turbidity) or fluorescence (Ex 360nm / Em 450nm for

DAPI) every 30 seconds for 60 minutes.

Analysis: Plot V

or steady-state polymerization level vs. log[Concentration]. Calculate

.

Expected Result: Active sulfides will flatten the polymerization curve (similar to

Colchicine). Inactive amines will allow normal sigmoidal polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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